BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Bromo-6-chloronicotinic acid molecular
structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-6-chloronicotinic acid

Cat. No.: B186772

An In-depth Technical Guide to 5-Bromo-6-chloronicotinic Acid

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 5-Bromo-6-chloronicotinic acid, tailored for researchers, scientists, and
professionals in drug development.

Molecular Structure and Properties

5-Bromo-6-chloronicotinic acid is a halogenated derivative of nicotinic acid, belonging to the
pyridinecarboxylic acid family. Its chemical structure incorporates a pyridine ring substituted
with a bromine atom, a chlorine atom, and a carboxylic acid group. The precise arrangement of
these functional groups dictates its chemical reactivity and utility as a building block in organic
synthesis.

The molecular formula for 5-Bromo-6-chloronicotinic acid is CeHsBrCINO2.[1] Its IUPAC
name is 5-bromo-6-chloropyridine-3-carboxylic acid. The compound is typically a white to
yellow powder or crystalline solid.[2]

Physicochemical Data

The following table summarizes the key quantitative properties of 5-Bromo-6-chloronicotinic
acid.
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Property

Value

Molecular Weight

236.45 g/mol [1][3][4]

Molecular Formula

CeH3BrCINOz[1]

CAS Number 29241-62-1[2][3]

Appearance White to yellow powder or crystals[2]

Melting Point 166-168 °C

Boiling Point 370 °C at 760 mmHg

Density 1.9+0.1 g/cm3

Exact Mass 234.90357 Da[4]

Solubility Soluble.in water, ethanol,. and ammonia;. slightly
soluble in benzene and dimethylformamide.

Hydrogen Bond Donor Count 1[4]

Hydrogen Bond Acceptor Count 3[4]

Topological Polar Surface Area 50.2 A2[4]

Synthesis and Experimental Protocols

5-Bromo-6-chloronicotinic acid is primarily produced through synthetic chemical reactions. It

serves as a crucial intermediate in the synthesis of more complex molecules, particularly in the

pharmaceutical and agrochemical sectors.

Synthesis workflow for 5-Bromo-6-chloronicotinic acid.

Experimental Protocol: Synthesis of 5-Bromo-6-

chloronicotinic acid

This protocol outlines a common laboratory-scale synthesis of 5-Bromo-6-chloronicotinic

acid from 5-bromo-6-hydroxynicotinic acid.

Materials:
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e 5-bromo-6-hydroxynicotinic acid

e Tetramethylammonium chloride

e Phosphorus oxychloride (POCIs)

o Ethyl acetate

e Anhydrous sodium sulfate

e |ce water

Procedure:

In a reaction flask, combine 5-bromo-6-hydroxynicotinic acid (10 g, 45 mmol),
tetramethylammonium chloride (5.4 g, 49 mmol), and phosphorus oxychloride (20 mL).

o Heat the reaction mixture to reflux and maintain for 3 hours.

 After the reaction is complete, carefully and slowly pour the mixture into ice water while
stirring continuously. Continue stirring for 2 hours.

o Collect the precipitated solid by filtration.

¢ Dissolve the collected solid in ethyl acetate (300 mL).

o Dry the ethyl acetate solution by adding anhydrous sodium sulfate.
» Remove the desiccant by filtration.

o Concentrate the filtrate under reduced pressure to yield the final product, 5-bromo-6-
chloronicotinic acid.

This procedure has been reported to yield the target product as a pink solid with a high yield.[5]

Applications in Research and Development

5-Bromo-6-chloronicotinic acid is a valuable building block in medicinal chemistry and
organic synthesis. Its applications include:
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Pharmaceutical Intermediates: It serves as a key starting material or intermediate in the
synthesis of biologically active compounds and active pharmaceutical ingredients (APIs).[5]
It has been utilized in the development of kinase inhibitors and other therapeutic agents.

Agrochemical Synthesis: Similar to its role in pharmaceuticals, this compound is used as a
precursor for creating new pesticidal and herbicidal agents.

Biochemical Reagent: In a broader sense, it is used as a biochemical reagent for various life
science research purposes.[1]

Synthesis of N-Phenylamides: Research has shown its use in the synthesis of a series of N-
phenylamides by treating its freshly prepared acid chloride with appropriately substituted
anilines. These resulting compounds have been investigated for potential pesticidal,
herbicidal, and fungicidal activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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